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Technical Support Center: multi N/C 2300 Series
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the multi N/C 2300 software. It is designed for researchers, scientists, and drug

development professionals to quickly diagnose and resolve issues encountered during their

experiments.

Troubleshooting Guides & FAQs
This section addresses specific software error codes and other common problems in a

question-and-answer format.

Q1: What should I do if I receive a "Device disconnected" error message?

A: A "Device disconnected" error (Error Code: /) indicates a communication issue between the

multi N/C 2300 instrument and the control software.[1]

Immediate Steps:

Wait for the current action to complete. If the error occurs during a measurement, the

process will be aborted.[1]

Attempt to reinitialize the analyzer using the "Initialize" button in the Instrument control

panel of the software.[1]
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If re-initialization fails, restart the multiWin software.[1]

If a "port is not available" message appears, power the analyzer off and then on again.[1]

Potential Causes:

Interruption of the USB connection.[1]

Severe voltage fluctuations in the main power supply.[1]

Q2: I am seeing communication error codes like "Incomplete command from the PC" (Error

Code: 1) or "PC command without STX" (Error Code: 2). How can I resolve this?

A: These errors suggest a problem with the data transmission between the PC and the

analyzer.

Troubleshooting Steps:

Ensure the USB cable is securely connected to both the PC and the instrument.

Check for any damage to the USB cable and replace it if necessary.

Restart both the multi N/C 2300 and the control computer to re-establish a stable

connection.

If the issue persists, contact customer service as it may indicate a more complex hardware

or software issue.[1]

Q3: My analytical results are inconsistent or implausible. What are the potential software-

related causes?

A: Inconsistent results can stem from several factors. From a software perspective, consider

the following:

Calibration: Ensure that the correct calibration curve is loaded and that it is still valid. The

multiWin software offers an "Easy Cal" feature for multi-point calibration from a single

standard, which helps maintain long-term stability.
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Method Parameters: Verify that the correct analytical method with the appropriate settings for

your sample type is selected.

Blank Correction: Incorrect blank correction can lead to skewed results. Re-measure your

blank and ensure the value is correctly applied in the software.

Q4: The software is not responding or has frozen. What is the recommended course of action?

A: A non-responsive software application can disrupt your workflow.

Solution:

Wait a few moments to see if the software resolves the issue on its own.

If it remains frozen, you may need to force-close the application through the operating

system's task manager.

Before restarting the software, it is advisable to reboot the control computer.

Upon restarting the software, check the instrument status and re-initialize if necessary.

Summary of Common Software Error Codes
The following table summarizes common software error codes, their potential causes, and

recommended solutions for the multi N/C 2300. For a complete and detailed list of all error

codes, please refer to the official operating manual.[1]
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Error Code Error Message Potential Cause(s)
Recommended
Solution(s)

/ Device disconnected

Interruption of USB

connection, severe

voltage fluctuations.[1]

Wait for the current

action to finish,

reinitialize the

analyzer, restart the

software, or power

cycle the analyzer if a

port error is displayed.

[1]

1
Incomplete command

from the PC

Data transmission

error.

Check USB

connection, restart the

software and

instrument, contact

customer service if the

problem persists.[1]

2
PC command without

STX

Data transmission

error.

Check USB

connection, restart the

software and

instrument, contact

customer service if the

problem persists.[1]

3
PC command without

*

Data transmission

error.

Check USB

connection, restart the

software and

instrument, contact

customer service if the

problem persists.[1]

4 PC command...
Data transmission

error.

Check USB

connection, restart the

software and

instrument, contact

customer service if the

problem persists.[1]
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Experimental Protocols
While specific experimental protocols are highly dependent on the sample matrix and analytical

goals, the following outlines a general methodology for Total Organic Carbon (TOC) analysis

using the multi N/C 2300, emphasizing software interaction.

General TOC Measurement Protocol:

System Preparation:

Ensure the multi N/C 2300 is powered on and has completed its self-check.

Launch the multiWin software and establish a connection with the instrument.

Verify that the carrier gas supply meets the required pressure and purity specifications.

Check the levels of rinsing and reagent solutions.

Software Setup:

Open or create an analytical method in the multiWin software, defining parameters such

as sample volume, number of injections, and furnace temperature.

Load or perform a valid calibration for the desired concentration range. The "Easy Cal"

function can be utilized for automated multi-point calibration from a single stock solution.

Sample Preparation and Loading:

Prepare your samples, standards, and blanks. For samples with high particulate content,

the multi N/C 2300's direct injection system is designed to handle them without pre-

filtration.

Load the samples into the autosampler rack.

Measurement Execution:

Create a sequence table in the software, assigning the correct method and sample

information to each vial position.
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Start the measurement sequence from the multiWin software.

Data Analysis:

Monitor the results in real-time as they are generated in the software's results table.

Once the sequence is complete, review the data, including calibration verification and

blank values.

Utilize the software's reporting functions to generate a comprehensive analysis report.

Visualizations
General Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting general software and

instrument issues.
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Software or Analytical Issue Encountered

Check for Software Error Message

Consult Error Code Table

Error Message
Present

Review Analytical Results for Anomalies

No Error
Message

Implement Recommended Solution

Issue Resolved

Successful

Contact Technical Support

Unsuccessful

Verify Calibration and Blank Correction

Check Method Parameters

Issue Identified
and Corrected Issue Persists
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System & Sample Preparation

Software Setup (Method & Calibration)

Create Measurement Sequence

Execute Automated Measurement

Real-time Data Acquisition & Analysis

Generate Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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